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Compound of Interest

Compound Name: KAR425

Cat. No.: B13433815 Get Quote

Disclaimer: As of the latest literature review, specific data regarding the in vivo dosage and

administration of KAR425 in mouse models is not publicly available. The following application

notes and protocols are based on the general understanding of Karrikin (KAR) signaling and

standardized methodologies for in vivo mouse studies. Researchers should conduct preliminary

dose-finding and toxicity studies to determine the optimal and safe dosage of KAR425 for their

specific experimental context.

Introduction to KAR425 and Karrikin Signaling
Karrikins (KARs) are a class of butenolide compounds found in the smoke of burning

vegetation that regulate various aspects of plant development.[1][2] KAR425 is presumed to be

a specific synthetic analog belonging to this class, designed for investigational purposes. The

biological effects of Karrikins in mammalian systems are not well-characterized, necessitating

careful in vivo evaluation.

The canonical Karrikin signaling pathway in plants involves the α/β-hydrolase receptor

KARRIKIN INSENSITIVE 2 (KAI2).[1][3][4] Upon binding of a Karrikin, KAI2 interacts with the

F-box protein MORE AXILLARY GROWTH 2 (MAX2), which is part of an SCF E3 ubiquitin

ligase complex.[4][5] This complex then targets the transcriptional repressors SUPPRESSOR

OF MAX2 1 (SMAX1) and SMAX1-LIKE 2 (SMXL2) for ubiquitination and subsequent

degradation by the 26S proteasome.[2][4] The degradation of these repressors leads to the

transcriptional regulation of downstream target genes.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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